Cas no 53977-02-9 (ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 53977-02-9
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• MDL: MFCD08141530
• CID: 1587079
• PubChem ID: 11638100
• Update Time: 2025-10-29

ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-1-(phenylmethyl)-, ethylester
• ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CCG-310710
• F3167-0671
• 53977-02-9
• ethyl 1-benzyl-4-oxoquinoline-3-carboxylate
• DA-34671
• ethyl1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• EN300-238028
• AN-584/43414012
• RWZQZQCEKZIQHV-UHFFFAOYSA-N
• ethyl 1-benzyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• 1-Benzyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• SCHEMBL15956289
• SB72413
• HMS1622M06
• AKOS001779760
• ethyl-1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

• MDL： MFCD08141530
• Inchi： 1S/C19H17NO3/c1-2-23-19(22)16-13-20(12-14-8-4-3-5-9-14)17-11-7-6-10-15(17)18(16)21/h3-11,13H,2,12H2,1H3
• InChI Key： RWZQZQCEKZIQHV-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CN(CC2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 307.12091
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 1-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 53977-02-9)

Ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 53977-02-9) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and optimization of ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. This method not only enhances the scalability of production but also minimizes the formation of by-products, making it a promising approach for industrial applications.

In addition to synthetic advancements, research has also explored the biological activities of this compound. Preliminary in vitro studies have revealed its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate exhibited moderate inhibitory activity against EGFR (epidermal growth factor receptor), a key target in oncology. These findings suggest that further structural modifications could enhance its potency and selectivity.

Another area of interest is the compound's potential as an antimicrobial agent. A 2023 study published in European Journal of Medicinal Chemistry investigated its efficacy against a panel of drug-resistant bacterial strains. The results indicated that ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate displayed notable activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. This finding underscores its potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. Recent efforts have focused on derivatization strategies to improve these properties. For example, a 2024 study in ACS Medicinal Chemistry Letters explored the introduction of fluorine atoms into the quinoline core, which resulted in derivatives with enhanced metabolic stability and improved pharmacokinetic profiles.

In conclusion, ethyl 1-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 53977-02-9) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and structural optimization have laid the groundwork for future research. Continued exploration of its pharmacological properties and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.